Cas no 2961-67-3 (Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1))
2961-67-3 structure
Product Name:Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1)
CAS No:2961-67-3
MF:C7H2Br2NNaO
MW:298.894650936127
CID:274070
PubChem ID:23688608
Update Time:2025-04-19
Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1)
- benzonitrile, 3,5-dibromo-4-hydroxy-, sodium salt
- Sodium 3,5-dibromo-4-hydroxyphenylcyanide
- 2961-67-3
- Benzonitrile, 3,5-dibromo-4-hydroxy-, sodium salt (1:1)
- DTXSID90183795
- C2D497MPM8
- EINECS 220-997-8
-
- Inchi: 1S/C7H3Br2NO.Na/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
- InChI Key: AMWJYRKCJBFTAZ-UHFFFAOYSA-M
- SMILES: BrC1C=C(C#N)C=C(C=1[O-])Br.[Na+]
Computed Properties
- Exact Mass: 297.84789
- Monoisotopic Mass: 274.858139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44
Experimental Properties
- Melting Point: 194-195 deg C
- Boiling Point: 265.6°Cat760mmHg
- Flash Point: 114.4°C
- PSA: 44.02
Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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